Cas no 76946-39-9 (2,2,6-Trimethyl-3-oxabicyclo[4.2.0]octane-4,8-dione)

• Product Name: 2,2,6-Trimethyl-3-oxabicyclo[4.2.0]octane-4,8-dione
• CAS No: 76946-39-9
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2801642
• PubChem ID: 11084509
• Update Time: 2025-04-21

2,2,6-Trimethyl-3-oxabicyclo[4.2.0]octane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,5,5-trimethyl-4-oxabicyclo[4.2.0]octane-3,7-quinone
• SCHEMBL10646510
• 76946-39-9
• DTXSID10454616
• 3-Oxabicyclo[4.2.0]octane-4,8-dione, 2,2,6-trimethyl-
• 2,2,6-Trimethyl-3-oxabicyclo[4.2.0]octane-4,8-dione

• Inchi： 1S/C10H14O3/c1-9(2)8-6(11)4-10(8,3)5-7(12)13-9/h8H,4-5H2,1-3H3
• InChI Key： JQAPKMLXUTUMEB-UHFFFAOYSA-N
• SMILES： O1C(CC2(C)CC(C2C1(C)C)=O)=O

Computed Properties

• Exact Mass: 182.094294304Da
• Monoisotopic Mass: 182.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų